3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-1-(naphthalen-1-yl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-1-naphthalen-1-ylpyrazin-2-one
• InChI: InChI=1S/C22H15FN2O2S/c23-17-10-8-16(9-11-17)20(26)14-28-21-22(27)25(13-12-24-21)19-7-3-5-15-4-1-2-6-18(15)19/h1-13H,14H2
• InChI Key: IAWWIBLLPUYPJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C=CN=C(C3=O)SCC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H15FN2O2S
• Molecular Weight: 390.4 g/mol

Description

3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-1-(naphthalen-1-yl)pyrazin-2(1H)-one, also known as FN3K, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. FN3K is a pyrazinone derivative that has been synthesized using various methods.

Scientific Research Applications

Opto-electronic Applications

Novel heterocyclic compounds, including those based on naphthalene derivatives, have been synthesized and characterized for their potential in opto-electronic applications. These materials exhibit blue and green emissions under UV light and possess promising bandgap energies, indicating their suitability for use in optoelectronics (Ramkumar & Kannan, 2015).

Anticancer Evaluation

Compounds with naphthalene and pyrazinone derivatives have been explored for their anticancer properties. Specific reactions involving these compounds have led to the synthesis of molecules evaluated as potential anticancer agents, showcasing the medicinal chemistry applications of such heterocyclic compounds (Gouhar & Raafat, 2015).

Fluorescent Chemosensors

Research on derivatives of naphthalene has led to the development of compounds acting as fluorescent chemosensors. These sensors are highly selective and sensitive towards certain metal ions, demonstrating the application of naphthalene derivatives in chemical sensing and environmental monitoring (Asiri et al., 2018).

Material Science and Catalysis

Studies on naphthalene and pyrazinone derivatives have also extended to material science and catalysis. These compounds have been incorporated into mesoporous silica supports, showing potential as recognition materials for specific metal ions. This highlights their applicability in the development of chemical sensors and catalytic processes (Kledzik et al., 2007).